1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine

• Molecular Formula: C14H19ClFN3O
• Molecular Weight: 299.77 g/mol
• IUPAC Name: N-[[1-(2-fluoroethyl)pyrazol-4-yl]methyl]-1-(2-methoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C14H18FN3O.ClH/c1-19-14-5-3-2-4-13(14)10-16-8-12-9-17-18(11-12)7-6-15;/h2-5,9,11,16H,6-8,10H2,1H3;1H
• InChI Key: DLPSLHPCAVGKCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2=CN(N=C2)CCF.Cl

Description

1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine is a chemical compound with the molecular formula C14H19ClFN3O and a molecular weight of 299.77 g/mol . This compound is characterized by the presence of a pyrazole ring substituted with a fluoroethyl group and a methoxybenzylamine moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine involves multiple steps, starting from readily available precursorsThe reaction conditions often involve the use of specific catalysts and solvents to ensure high yield and purity .

Chemical Reactions Analysis

1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluoroethyl group, using reagents like sodium azide or potassium cyanide.

Scientific Research Applications

1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine is utilized in various fields of scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine involves its interaction with specific molecular targets. The compound binds to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in signaling pathways related to cell growth and differentiation .

Comparison with Similar Compounds

1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-methoxybenzyl)methanamine can be compared with other similar compounds, such as:

1-(2-fluoroethyl)-1H-pyrazol-4-amine: This compound shares the pyrazole ring and fluoroethyl group but lacks the methoxybenzylamine moiety.

1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine: This compound has a similar structure but with different substituents on the pyrazole ring.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.